Cas no 54356-31-9 (PROPANIMIDIC ACID, N-CYANO-, ETHYL ESTER)
54356-31-9 structure
Product Name:PROPANIMIDIC ACID, N-CYANO-, ETHYL ESTER
CAS No:54356-31-9
MF:C6H10N2O
MW:126.156401157379
CID:3510728
PubChem ID:10820532
Update Time:2025-04-21
PROPANIMIDIC ACID, N-CYANO-, ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- PROPANIMIDIC ACID, N-CYANO-, ETHYL ESTER
- 1073239-47-0
- ethyl N-cyanopropionimidate
- 1-ethoxypropylidene cyanamide
- Ethyl N-cyanopropanimidoate
- Ethyl (E)-N-cyanopropionimidate
- Ethyl (Z)-N-cyanopropionimidate
- 942922-51-2
- Ethyl(Z)-N-cyanopropionimidate
- SCHEMBL4104103
- DGCOOOSEJIVIEI-SOFGYWHQSA-N
- AKOS040766903
- ethyl (1z)-n-cyanopropanimidoate
- 54356-31-9
- propanimidic acid, N-cyano-, ethyl ester, (1Z)-
- Ethyl (1E)-N-cyanopropanimidoate
- DGCOOOSEJIVIEI-UHFFFAOYSA-N
- ALBB-036366
- SCHEMBL9198478
-
- Inchi: 1S/C6H10N2O/c1-3-6(8-5-7)9-4-2/h3-4H2,1-2H3
- InChI Key: DGCOOOSEJIVIEI-UHFFFAOYSA-N
- SMILES: C(=NC#N)(OCC)CC
Computed Properties
- Exact Mass: 126.079312947Da
- Monoisotopic Mass: 126.079312947Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 45.4Ų
PROPANIMIDIC ACID, N-CYANO-, ETHYL ESTER Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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